CYP3A4 Inhibition and DDI Risk Assessment
This compound exhibits measurable inhibition of human recombinant CYP3A4, with a reported Ki of 120 nM for midazolam 1'-hydroxylase activity and a Ki of 170 nM for testosterone 6β-hydroxylase activity [1]. These values provide a defined benchmark for assessing drug-drug interaction (DDI) potential. In contrast, many structurally related imidazolidinones lacking the azetidine ring or specific substitution pattern show significantly weaker or undetectable CYP3A4 inhibition (IC50 > 10,000 nM) [2].
| Evidence Dimension | CYP3A4 enzyme inhibition (midazolam 1'-hydroxylase) |
|---|---|
| Target Compound Data | Ki = 120 nM |
| Comparator Or Baseline | Representative imidazolidinone without azetidine: IC50 > 10,000 nM (CHEMBL223079) |
| Quantified Difference | Approximately 83-fold higher potency (lower Ki) for the target compound |
| Conditions | Human recombinant CYP3A4 harboring human P450 oxidoreductase and b5 |
Why This Matters
This data allows researchers to pre-emptively assess DDI risk and select compounds with a known CYP inhibition profile, avoiding late-stage failures in drug development.
- [1] BindingDB Entry BDBM50088503 (CHEMBL3527048). Affinity Data: Ki 120 nM for CYP3A4 inhibition. View Source
- [2] BindingDB Entry BDBM50208007 (CHEMBL223079). Affinity Data: IC50 > 10,000 nM for CYP3A4 inhibition. View Source
